Cas no 27157-73-9 (Benzenedisulfonic acid,methyl- (9CI))

• Product Name: Benzenedisulfonic acid,methyl- (9CI)
• CAS No: 27157-73-9
• MF: C₇H₈O₆S₂
• MW: 252.264820098877
• CID: 273924
• Update Time: 2024-01-27

Benzenedisulfonic acid,methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenedisulfonic acid,methyl- (9CI)
• 3-methylbenzene-1,2-disulfonic acid
• phenylmethanedisulfonic acid
• Toluenedisulphonic acid
• Toluenedisulfonic acid

• Inchi： 1S/C7H8O6S2/c1-5-2-3-6(14(8,9)10)4-7(5)15(11,12)13/h2-4H,1H3,(H,8,9,10)(H,11,12,13)
• InChI Key： LTYBYSFEGHYUDB-UHFFFAOYSA-N
• SMILES： C1(C)=CC=C(S(O)(=O)=O)C=C1S(O)(=O)=O

Computed Properties

• Exact Mass: 251.97624
• Monoisotopic Mass: 251.976229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126

Experimental Properties

• Density: 1.667
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.645
• PSA: 108.74